2-butyl-5,6-dimethyl-1H-benzimidazole

• CAS RN: 82326-43-0
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 2-butyl-5,6-dimethyl-1H-benzimidazole
• InChI: InChI=1S/C13H18N2/c1-4-5-6-13-14-11-7-9(2)10(3)8-12(11)15-13/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key: JIQLFCSJXKTQKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(N1)C=C(C(=C2)C)C

Description

2-butyl-5,6-dimethyl-1H-benzimidazole is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure of Step A of Example 1, 2.04 g of 4,5-dimethyl-1,2-phenylene diamine and 3.73 g of ethyl pentanimidoate hydrochloride [J.A.C.S., Vol. 64, p. 1827 (1942)] were reacted to obtain 3.48 g of crude product which was chromatographed on silica (eluant: methylene chloride-methanol (9-1)) to obtain 2.27 g of the expected compound melting at 110° C. An analytical sample was prepared by crystallization of 120 mg of the product from isopropyl ether to obtain 88 mg of product melting at 110° C.